3-(2-Cyanoacetyl)Benzonitrile
Overview
Description
3-(2-Cyanoacetyl)benzonitrile, also known as 3-CN, is a versatile organic compound with a wide range of applications in synthetic organic chemistry and biochemistry. It is a colorless liquid with a faint odor and is soluble in most organic solvents. 3-CN has been used as a reagent, catalyst, and intermediate in the synthesis of various organic compounds and has been studied for its potential applications in medicinal chemistry, materials science, and drug delivery.
Scientific Research Applications
Organic Synthesis
3-(2-Cyanoacetyl)Benzonitrile is a valuable intermediate in organic synthesis. It’s used in [3+2] cycloaddition reactions, which are strategic for the regio- and stereoselective synthesis of five-membered heterocyclic molecular systems . These reactions are crucial for creating compounds with potential pharmacological applications.
Pharmacology
In pharmacology, 3-(2-Cyanoacetyl)Benzonitrile serves as a precursor for synthesizing various bioactive molecules. It’s involved in the preparation of intermediates like 3-(5-amino-1H-pyrazol-3-yl)benzonitrile, which can be further processed into drugs .
Material Science
This compound is significant in material science for the development of new materials with specific properties. It’s used in the synthesis of organic compounds that can be incorporated into polymers or other advanced materials .
Analytical Chemistry
In analytical chemistry, 3-(2-Cyanoacetyl)Benzonitrile is utilized for developing analytical methods. It can act as a standard or reagent in chromatography and spectrometry to identify or quantify substances .
Biochemistry
The compound plays a role in biochemistry research, particularly in enzyme-catalyzed reactions. It’s used to study the function of nitrilases, which are enzymes that catalyze the hydrolysis of nitriles to carboxylic acids—a reaction important in both industrial and environmental contexts .
Industrial Applications
Industrially, 3-(2-Cyanoacetyl)Benzonitrile is involved in the synthesis of various chemicals used in products ranging from pharmaceuticals to agrochemicals. Its versatility makes it a valuable asset in bulk chemical production .
Green Chemistry
Its application in green chemistry is noteworthy. The compound is part of reactions that align with the principles of green chemistry, aiming to reduce waste and avoid the use of hazardous substances .
Nitrile Biocatalysis
Lastly, in nitrile biocatalysis, 3-(2-Cyanoacetyl)Benzonitrile is a substrate for nitrilase enzymes. These enzymes are used to produce carboxylic acids from nitriles in a more environmentally friendly manner compared to traditional chemical synthesis .
properties
IUPAC Name |
3-(2-cyanoacetyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2O/c11-5-4-10(13)9-3-1-2-8(6-9)7-12/h1-3,6H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWULKMSXLFIFKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)CC#N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60633939 |
Source
|
| Record name | 3-(Cyanoacetyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60633939 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
21667-63-0 |
Source
|
| Record name | 3-Cyano-β-oxobenzenepropanenitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=21667-63-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Cyanoacetyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60633939 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(2-cyanoacetyl)benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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